Cas no 318255-98-0 (5-(1-Benzyl-1H-pyrazol-3-yl)-2-phenyl-1,3-thiazole)

• Product Name: 5-(1-Benzyl-1H-pyrazol-3-yl)-2-phenyl-1,3-thiazole
• CAS No: 318255-98-0
• MF: C₁₉H₁₅N₃S
• MW: 317.407502412796
• CID: 6631349
• PubChem ID: 1476747
• Update Time: 2024-01-04

5-(1-Benzyl-1H-pyrazol-3-yl)-2-phenyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4M-057
• 5-(1-benzyl-1H-pyrazol-3-yl)-2-phenyl-1,3-thiazole
• 5-(1-benzylpyrazol-3-yl)-2-phenyl-1,3-thiazole
• cid_1476747
• AKOS005090640
• 5-(1-benzyl-1H-pyrazol-3-yl)-2-phenylthiazole
• 2-phenyl-5-[1-(phenylmethyl)pyrazol-3-yl]-1,3-thiazole
• 5-(1-benzylpyrazol-3-yl)-2-phenyl-thiazole
• Oprea1_252414
• CHEMBL1600381
• MLS000540401
• BDBM49412
• SMR000125659
• 2-phenyl-5-[1-(phenylmethyl)-3-pyrazolyl]thiazole
• 318255-98-0
• HMS2301J08
• Thiazole, 2-phenyl-5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-
• 5-(1-Benzyl-1H-pyrazol-3-yl)-2-phenyl-1,3-thiazole

• Inchi： 1S/C19H15N3S/c1-3-7-15(8-4-1)14-22-12-11-17(21-22)18-13-20-19(23-18)16-9-5-2-6-10-16/h1-13H,14H2
• InChI Key： YBGHYHKRKJSQHV-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC=C1C1C=CN(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 317.099
• Monoisotopic Mass: 317.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 536.3±52.0 °C(Predicted)
• pka: 1.19±0.10(Predicted)